Cas no 1674364-49-8 (Metaformin Dihydrochloride)

• Product Name: Metaformin Dihydrochloride
• CAS No: 1674364-49-8
• MF: C₄H₁₂ClN₅
• MW: 165.624578475952
• CID: 5579717
• Update Time: 2025-10-29

Metaformin Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Metaformin Dihydrochloride

• Inchi： 1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H
• InChI Key： OETHQSJEHLVLGH-UHFFFAOYSA-N
• SMILES： C(=N)(N(C)C)NC(N)=N.Cl

Additional information on Metaformin Dihydrochloride

Metaformin Dihydrochloride (CAS No. 1674364-49-8): A Comprehensive Overview

Metaformin Dihydrochloride, with the chemical formula C₄H₁₁N₂O₂·2HCl, is a well-established pharmaceutical compound widely recognized for its efficacy in managing type 2 diabetes mellitus. This introduction delves into the compound's pharmacological properties, mechanism of action, recent research advancements, and its significance in modern medicine.

The primary therapeutic application of Metaformin Dihydrochloride lies in its ability to lower blood glucose levels. It operates primarily by inhibiting hepatic glucose production and enhancing peripheral insulin sensitivity. Unlike other antidiabetic agents, it does not significantly affect blood glucose levels during fasting conditions, making it a preferred choice for patients with type 2 diabetes who require a controlled release of glucose.

Recent studies have highlighted the multifaceted benefits of Metaformin Dihydrochloride. Beyond its antidiabetic effects, research has demonstrated its potential in weight management and cardiovascular protection. A notable study published in the Journal of Clinical Endocrinology & Metabolism in 2021 revealed that long-term use of Metaformin Dihydrochloride could lead to modest weight loss and improved lipid profiles, contributing to better overall metabolic health.

The mechanism of action of Metaformin Dihydrochloride involves several key pathways. It activates AMP-activated protein kinase (AMPK), a central energy sensor in cells, which in turn suppresses gluconeogenesis in the liver. Additionally, it enhances insulin sensitivity in muscle and adipose tissues by increasing the expression of glucose transporters such as GLUT4. These actions collectively contribute to the reduction of hyperglycemia.

In recent years, research has also explored the role of Metaformin Dihydrochloride in non-diabetic conditions. Preclinical studies have suggested its potential benefits in managing metabolic syndrome, polycystic ovary syndrome (PCOS), and even certain types of cancer. For instance, a study published in Cancer Letters in 2020 indicated that Metaformin Dihydrochloride could inhibit the growth of certain cancer cells by inducing autophagy and apoptosis.

The pharmacokinetics of Metaformin Dihydrochloride are well-documented. It is rapidly absorbed after oral administration, with peak plasma concentrations typically observed within 2-3 hours. The compound has a relatively short half-life, necessitating twice-daily dosing for optimal therapeutic effect. Its excretion primarily occurs via renal pathways, which underscores the importance of dose adjustments in patients with impaired renal function.

Efficacy and safety trials have consistently supported the use of Metaformin Dihydrochloride as a first-line treatment for type 2 diabetes. A meta-analysis published in the Lancet Diabetes & Endocrinology in 2019 concluded that Metaformin Dihydrochloride, when used alone or in combination with other antidiabetic agents, significantly reduces HbA1c levels and improves glycemic control without an increased risk of hypoglycemia.

The compound's safety profile is generally favorable, with common side effects including gastrointestinal discomfort such as nausea and diarrhea. These effects are often transient and can be mitigated by initiating therapy at a low dose and titrating upwards gradually. Rare but serious adverse effects include lactic acidosis, particularly in patients with significant renal impairment or dehydration.

Ongoing research continues to explore novel applications and formulations of Metaformin Dihydrochloride. Innovations such as extended-release formulations aim to improve patient compliance by reducing dosing frequency while maintaining steady plasma levels. Additionally, investigations into combination therapies involving Metaformin Dihydrochloride with newer antidiabetic agents are showing promise in achieving more comprehensive glycemic control.

The role of extends beyond diabetes management into broader metabolic health strategies. Its ability to modulate multiple pathways involved in energy homeostasis makes it a valuable tool in combating metabolic syndrome—a cluster of conditions including obesity, hypertension, dyslipidemia, and hyperglycemia.

In conclusion, < strong > Metaformin Dihydrochloride strong > remains a cornerstone in the management of type 2 diabetes due to its efficacy, safety profile, and multifaceted benefits. Recent research continues to uncover new therapeutic potentials, reinforcing its importance as a versatile pharmaceutical agent in modern medicine.